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Compound of Interest

Compound Name: UNC10217938A

Cat. No.: B2496624 Get Quote

For Research Use Only. Not for human or veterinary use.

This document provides essential safety and logistical information for the proper disposal of

UNC10217938A, a 3-deazapteridine analog used to enhance the effects of oligonucleotides.[1]

[2][3] Adherence to these procedural guidelines is critical for maintaining laboratory safety and

environmental compliance.

According to the Safety Data Sheet (SDS), UNC10217938A is not classified as a hazardous

substance or mixture.[4] However, it is imperative to follow standard laboratory safety protocols

and consult with your institution's Environmental Health and Safety (EHS) department for

specific disposal requirements, as local regulations may vary.

Immediate Safety and Handling Precautions
Before beginning any disposal procedures, ensure you are wearing appropriate Personal

Protective Equipment (PPE), including safety glasses, gloves, and a lab coat. All handling of

UNC10217938A should be conducted in a well-ventilated area, preferably within a chemical

fume hood to avoid inhalation of any dust or aerosols.[4] An accessible safety shower and eye

wash station are mandatory in the handling area.

In case of accidental exposure:

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

ensuring to lift the eyelids to rinse thoroughly. Seek prompt medical attention.
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Skin Contact: Wash the affected area thoroughly with soap and water. Remove any

contaminated clothing.

Inhalation: Move to an area with fresh air. If breathing is difficult, administer CPR but avoid

mouth-to-mouth resuscitation.

Ingestion: Rinse the mouth with water. Do not induce vomiting. Seek immediate medical

attention.

Quantitative Data Summary
The following table summarizes the key quantitative information for UNC10217938A.

Property Value

Molecular Formula C26H28N6O2

Molecular Weight 456.54 g/mol

CAS Number 1347749-97-6

Purity 99.75%

Solubility in DMSO 10 mg/mL (21.90 mM)

Step-by-Step Disposal Procedures
The following protocols are provided as a general guide. Always confirm these procedures with

your institution's EHS department before implementation.

Step 1: Waste Identification and Segregation
Characterize the Waste: Determine if the UNC10217938A waste is in its pure solid form, in a

solution, or mixed with other chemicals.

Segregate Waste Streams: Do not mix non-hazardous waste with hazardous waste. If

UNC10217938A has been mixed with any substance classified as hazardous, the entire

mixture must be treated as hazardous waste.
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Step 2: Disposal of Unused or Surplus UNC10217938A
(Solid Form)

Consult Institutional Guidelines: Before proceeding, verify with your EHS department if non-

hazardous solid chemical waste can be disposed of in the regular trash.

Containerize: Place the solid UNC10217938A in a sealed, clearly labeled, and compatible

container.

Labeling: The label should clearly state "UNC10217938A (Non-Hazardous Solid Waste for

Disposal)" and include the quantity.

Disposal: Follow your institution's specific procedures for the disposal of non-hazardous solid

chemical waste.

Step 3: Disposal of UNC10217938A Solutions
Solvent Consideration: The disposal method for a UNC10217938A solution is dictated by the

solvent used. If the solvent is hazardous (e.g., flammable, toxic), the entire solution must be

disposed of as hazardous chemical waste.

Aqueous Solutions (Non-Hazardous): If UNC10217938A is dissolved in a non-hazardous

aqueous buffer, consult your EHS department for guidance on drain disposal. Some

institutions may permit the drain disposal of small quantities of non-hazardous, water-soluble

chemicals with copious amounts of water, provided the pH is within an acceptable range

(typically between 5.5 and 10.5).

Hazardous Solvent Solutions:

Containerize: Collect the solution in a compatible, sealed, and properly vented hazardous

waste container.

Labeling: Attach a hazardous waste tag from your institution's EHS department. The label

must clearly identify all constituents of the solution by percentage.

Storage: Store the container in a designated satellite accumulation area.
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Pickup: Arrange for hazardous waste pickup through your institution's EHS department.

Step 4: Disposal of Empty UNC10217938A Containers
Triple Rinse: Rinse the empty container with a suitable solvent (e.g., water or ethanol) at

least three times.

Collect Rinsate: The rinsate from the first rinse should be collected and disposed of as

chemical waste, following the procedures outlined in Step 3. Subsequent rinsates can often

be disposed of down the drain, but confirm this with your EHS department.

Deface Label: Completely remove or deface the original product label to prevent

misidentification.

Dispose of Container: The clean, defaced container can typically be disposed of in the

regular trash or recycling, in accordance with institutional policies.

Experimental Workflow and Signaling Pathways
The following diagram illustrates the logical workflow for the proper disposal of

UNC10217938A.
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Caption: UNC10217938A Disposal Decision Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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